Cas no 898758-69-5 (Ethyl 8-(3,5-dimethoxyphenyl)-8-oxooctanoate)

• Product Name: Ethyl 8-(3,5-dimethoxyphenyl)-8-oxooctanoate
• CAS No: 898758-69-5
• MF: C₁₈H₂₆O₅
• MW: 322.396046161652
• CID: 994016
• PubChem ID: 24727613
• Update Time: 2025-11-01

Ethyl 8-(3,5-dimethoxyphenyl)-8-oxooctanoate Chemical and Physical Properties

Names and Identifiers

• ETHYL 8-(3,5-DIMETHOXYPHENYL)-8-OXOOCTANOATE
• 898758-69-5
• MS-21407
• DTXSID20645831
• MFCD02261491
• AKOS016023449
• ETHYL8-(3,5-DIMETHOXYPHENYL)-8-OXOOCTANOATE
• Benzeneoctanoic acid, 3,5-dimethoxy-η-oxo-, ethyl ester
• Ethyl 8-(3,5-dimethoxyphenyl)-8-oxooctanoate

• MDL： MFCD02261491
• Inchi： 1S/C18H26O5/c1-4-23-18(20)10-8-6-5-7-9-17(19)14-11-15(21-2)13-16(12-14)22-3/h11-13H,4-10H2,1-3H3
• InChI Key： LLZWCIOKNVKQHV-UHFFFAOYSA-N
• SMILES： O(CC)C(CCCCCCC(C1C=C(C=C(C=1)OC)OC)=O)=O

Computed Properties

• Exact Mass: 322.17800
• Monoisotopic Mass: 322.17802393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 12
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.058±0.06 g/cm3(Predicted)
• Boiling Point: 433.3±35.0 °C(Predicted)
• PSA: 61.83000
• LogP: 3.79020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethyl 8-(3,5-dimethoxyphenyl)-8-oxooctanoate

Ethyl 8-(3,5-Dimethoxyphenyl)-8-Oxooctanoate: A Comprehensive Overview

Ethyl 8-(3,5-dimethoxyphenyl)-8-oxooctanoate (CAS No. 898758-69-5) is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes an ethyl ester group and a substituted phenyl ring with methoxy groups at the 3 and 5 positions. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable component in various applications.

Recent studies have highlighted the potential of Ethyl 8-(3,5-dimethoxyphenyl)-8-oxooctanoate in advanced materials development. Researchers have explored its use as a precursor for the synthesis of high-performance polymers and coatings. The compound's ability to undergo controlled polymerization under specific conditions has been extensively documented, with findings published in leading journals such as Advanced Materials and Nature Communications. These studies emphasize its role in creating materials with enhanced mechanical strength and thermal stability.

The synthesis of Ethyl 8-(3,5-dimethoxyphenyl)-8-oxooctanoate involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the esterification of a carboxylic acid derivative with ethanol, followed by functionalization of the aromatic ring through nucleophilic substitution. Recent advancements in catalytic systems have enabled higher yields and improved purity levels, as reported in the Journal of Organic Chemistry. These developments underscore the importance of optimizing synthetic pathways to meet industrial demands.

In terms of physical properties, Ethyl 8-(3,5-dimethoxyphenyl)-8-oxooctanoate exhibits a melting point of approximately 45°C and a boiling point around 120°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications. The compound's UV-Vis spectrum reveals strong absorption bands in the range of 270-300 nm, which are attributed to the conjugated system formed by the ester group and the aromatic ring.

The biological activity of Ethyl 8-(3,5-dimethoxyphenyl)-8-oxooctanoate has also been a topic of recent research. Studies conducted at leading pharmaceutical institutions have explored its potential as an anti-inflammatory agent. Preclinical trials indicate that the compound exhibits moderate inhibitory effects on cyclooxygenase enzymes (COX-1 and COX-2), which are key targets in pain management. These findings were published in Pharmaceutical Research, highlighting its potential for further development in drug discovery.

In conclusion, Ethyl 8-(3,5-dimethoxyphenyl)-8-oxooctanoate (CAS No. 898758-69-5) is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new properties and uses, this compound is poised to play an increasingly important role in the development of innovative materials and therapeutic agents.